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Compound Focus: Icariside F2

CAS No.: 115009-57-9

Cat. No.: S3220065

Get Quote

The table below consolidates the key quantitative data available for Icariside F2.

Property Detail

CAS Number 115009-57-9 [1]

Molecular Formula C₁₈H₂₆O₁₀ [1] [2]

Molecular Weight 402.39 g/mol [1]

Biological Activity Potent NF-κB inhibitor [1]

IC₅₀ for NF-κB 16.25 μM [1]

Source Plant Leaves of Eucommia ulmoides Oliver [1]

Pharmacological Activity and Mechanism

The primary documented biological activity of Icariside F2 is its potent inhibition of the NF-κB signaling

pathway [1]. NF-κB is a protein complex that controls transcription of DNA and is a key mediator of

inflammatory responses. Its dysregulation is implicated in many diseases. The following diagram illustrates

the core mechanism of action based on the available data.
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Contrast with Related Compounds: Icariside II

The search revealed extensive research on a similarly named compound, Icariside II, which is distinct from

Icariside F2. Highlighting these differences is crucial to avoid confusion and illustrates the broader research

context of Icari-side compounds. Icariside II is primarily sourced from plants of the Epimedium genus (also

known as Horny Goat Weed) [3] [4] [5].

The table below summarizes its key aspects for comparison.

Aspect Detail for Icariside II

Source Plant Epimedium species (e.g., E. sagittatum) [5] [6]

Production Method Enzymatic hydrolysis of the more abundant precursor Icariin [4] [6].
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| Key Activities | Sensitizes Osteosarcoma to Doxorubicin chemotherapy via the lincROR/Wnt/β-catenin

axis [3]. Ameliorates Pulmonary Fibrosis by modulating E-cadherin and oxidative stress [5]. | | Research

Status | Multiple detailed mechanistic studies and in vivo models available [3] [5]. |

Insights for Researchers

Information Gap: The scarcity of data on Icariside F2, compared to Icariside II, presents a
significant opportunity for original research. Key areas like its pharmacokinetics, toxicity profile, and

efficacy in disease models remain unexplored.
Strategic Sourcing: For related flavonol glycosides, enzymatic hydrolysis from more abundant plant

precursors has proven to be a viable and efficient production strategy, as demonstrated for Icariside II
[4] [6]. This approach could be investigated for Icariside F2.

Expanded Screening: Given its documented anti-inflammatory activity, screening Icariside F2
against a broader range of molecular targets could uncover additional therapeutic potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Icariside F2|CAS 115009-57-9 [dcchemicals.com]

2. Icariside f2 (C18H26O10) [pubchemlite.lcsb.uni.lu]

3. Icariside II sensitizes osteosarcoma to doxorubicin through ... [pubmed.ncbi.nlm.nih.gov]

4. Preparation of icariside II from icariin by enzymatic ... [pubmed.ncbi.nlm.nih.gov]

5. 2''-O-rhamnosyl icariside Ⅱ from Epimedium sagittatum ... [pubmed.ncbi.nlm.nih.gov]

6. Icariside II Preparation from Icariin Separated ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Icariside F2: Core Identifiers and Properties]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b3220065#icariside-f2-source-and-

origin]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/41165834/
https://pubmed.ncbi.nlm.nih.gov/40812555/
https://pubmed.ncbi.nlm.nih.gov/41165834/
https://pubmed.ncbi.nlm.nih.gov/40812555/
https://www.smolecule.com/products/s3220065?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20026390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11729362/
https://www.smolecule.com/products/s3220065?utm_src=pdf-body
https://www.smolecule.com/products/s3220065?utm_src=pdf-body
https://www.smolecule.com/products/s3220065?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-Icariside_F2.html
https://pubchemlite.lcsb.uni.lu/e/compound/14079045
https://pubmed.ncbi.nlm.nih.gov/41165834/
https://pubmed.ncbi.nlm.nih.gov/20026390/
https://pubmed.ncbi.nlm.nih.gov/40812555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11729362/
https://www.smolecule.com/products/b3220065#icariside-f2-source-and-origin
https://www.smolecule.com/products/b3220065#icariside-f2-source-and-origin
https://www.smolecule.com/products/b3220065#icariside-f2-source-and-origin
https://www.smolecule.com/products/s3220065?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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